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  3. (4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate
(4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate (4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate
Brand Name: Vulcanchem
CAS No.: 137020-23-6
VCID: VC21204884
InChI: InChI=1S/C44H36N2O4S2/c47-39-37(41-33(29-13-5-1-6-14-29)35(31-17-9-3-10-18-31)43(51-41)45-21-25-49-26-22-45)40(48)38(39)42-34(30-15-7-2-8-16-30)36(32-19-11-4-12-20-32)44(52-42)46-23-27-50-28-24-46/h1-20H,21-28H2
SMILES: C1COCCN1C2=C(C(=C(S2)C3=C(C(=C4C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9
Molecular Formula: C44H36N2O4S2
Molecular Weight: 720.9 g/mol

(4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate

CAS No.: 137020-23-6

Cat. No.: VC21204884

Molecular Formula: C44H36N2O4S2

Molecular Weight: 720.9 g/mol

* For research use only. Not for human or veterinary use.

(4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate - 137020-23-6

Specification

CAS No. 137020-23-6
Molecular Formula C44H36N2O4S2
Molecular Weight 720.9 g/mol
IUPAC Name (4E)-4-(5-morpholin-4-ium-4-ylidene-3,4-diphenylthiophen-2-ylidene)-2-(5-morpholin-4-yl-3,4-diphenylthiophen-2-yl)-3-oxocyclobuten-1-olate
Standard InChI InChI=1S/C44H36N2O4S2/c47-39-37(41-33(29-13-5-1-6-14-29)35(31-17-9-3-10-18-31)43(51-41)45-21-25-49-26-22-45)40(48)38(39)42-34(30-15-7-2-8-16-30)36(32-19-11-4-12-20-32)44(52-42)46-23-27-50-28-24-46/h1-20H,21-28H2
Standard InChI Key KUDWZTZGBQNPSI-UHFFFAOYSA-N
Isomeric SMILES C1COCCN1C2=C(C(=C(S2)C3=C(/C(=C\4/C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)/C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9
SMILES C1COCCN1C2=C(C(=C(S2)C3=C(C(=C4C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9
Canonical SMILES C1COCCN1C2=C(C(=C(S2)C3=C(C(=C4C(=C(C(=[N+]5CCOCC5)S4)C6=CC=CC=C6)C7=CC=CC=C7)C3=O)[O-])C8=CC=CC=C8)C9=CC=CC=C9

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